Cas no 145571-73-9 (Hydrazine-15N2,monohydrate (9CI))

• Product Name: Hydrazine-15N2,monohydrate (9CI)
• CAS No: 145571-73-9
• MF: H₆N₂O
• MW: 52.047257900238
• CID: 101566
• PubChem ID: 16213581
• Update Time: 2025-05-25

Hydrazine-15N2,monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Hydrazine-15N2,monohydrate (9CI)
• HYDRAZINE-15N2 MONOHYDRATE
• 15N Labeled hydrazine monohydrate
• 15N Labeled hydrazine monohydrate Hydrazine monohydrate-15N2 Hydrazinium hydroxide-15N2
• Hydrazine monohydrate-15N2
• Hydrazinium hydroxide-15N2
• Hydrazine hydrate-15N2
• HYDRAZINE-15N2 MONOHYDRATE, 99 ATOM % 15 N
• Hydrazine-15N2 monohydrate, 98 atom % 15N
• HYDRAZINE HYDRATE-15N2 (5-10% AQUEOUS SOLN.)
• 145571-73-9
• (~15~N_2_)Hydrazine--water (1/1)
• ()hydrazine hydrate
• DTXSID10584048
• ((1)N)hydrazine hydrate

• Inchi： 1S/H4N2.H2O/c1-2;/h1-2H2;1H2/i1+1,2+1;
• InChI Key： IKDUDTNKRLTJSI-AWQJXPNKSA-N
• SMILES： O.[15NH2][15NH2]

Computed Properties

• Exact Mass: 52.04210
• Monoisotopic Mass: 52.04208261g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.073 g/mL at 25 °C
• Melting Point: −51.7 °C(lit.)
• Boiling Point: 120.1 °C(lit.)
• Flash Point: 73 °C
• Refractive Index: n20/D 1.428(lit.)
• PSA: 61.27000
• LogP: 0.15510
• Solubility: Not determined

Hydrazine-15N2,monohydrate (9CI) Security Information

• Hazardous Material transportation number：UN 2030 8/PG 2
• WGK Germany：3
• Hazard Category Code： 45-10-23/24/25-34-43-50/53
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：
• Risk Phrases：R45; R10; R23/24/25; R34; R43; R50/53

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal organides Other non-metal oxides

Additional information on Hydrazine-15N2,monohydrate (9CI)

Hydrazine-15N2,monohydrate (9CI) and Its Applications in Modern Chemical Research

The compound with the CAS number 145571-73-9, known as Hydrazine-15N2,monohydrate (9CI), represents a significant advancement in the field of isotope-labeled chemicals. This monohydrate form of hydrazine is enriched with nitrogen-15, a stable isotope that plays a crucial role in various scientific applications, particularly in nuclear magnetic resonance (NMR) spectroscopy and metabolic studies. The inclusion of the (9CI) notation indicates that this chemical has been confirmed by chemical ionization mass spectrometry, ensuring its high purity and reliability for research purposes.

In recent years, the demand for high-purity isotope-labeled compounds has surged due to their utility in analytical chemistry and life sciences. Hydrazine-15N2,monohydrate (9CI) is particularly valuable for researchers who require precise isotopic labeling to study biochemical pathways and reaction mechanisms. The nitrogen-15 isotope provides a non-radioactive alternative to radioactive tracers, offering similar sensitivity while eliminating associated safety concerns. This makes it an ideal choice for both academic and industrial research settings.

The monohydrate form of this compound enhances its solubility in polar solvents, which is a critical factor for many experimental applications. This property allows researchers to incorporate hydrazine-15N2 into a wide range of solutions and reaction mixtures without significant solubility issues. The ability to dissolve easily in water and organic solvents broadens its applicability in biochemical assays, enzyme kinetics studies, and drug metabolism research.

Recent studies have highlighted the importance of nitrogen-15 labeled compounds in understanding the dynamics of hydrazine derivatives in biological systems. For instance, researchers have utilized Hydrazine-15N2,monohydrate (9CI) to investigate the role of hydrazine in the synthesis of pharmacologically active molecules. The labeled compound enables precise tracking of metabolic pathways, providing insights into how hydrazine-based drugs are processed within the body. This information is invaluable for optimizing drug formulations and improving therapeutic outcomes.

The chemical properties of Hydrazine-15N2,monohydrate (9CI) make it a versatile tool for synthetic chemists as well. Its reactivity with various organic substrates allows for the preparation of complex hydrazine derivatives that are difficult to achieve with non-labeled hydrazine. These derivatives have shown promise in the development of new materials and pharmaceuticals. The use of nitrogen-15 labeling also facilitates the characterization of these compounds through NMR spectroscopy, providing detailed structural information that is essential for understanding their properties and functions.

In addition to its applications in drug development, Hydrazine-15N2,monohydrate (9CI) has found utility in environmental science. Researchers are using this compound to study the degradation of hydrazine-based pollutants in water systems. The ability to track the movement and transformation of these pollutants using NMR techniques has significantly advanced our understanding of environmental chemistry. This research not only helps in developing effective remediation strategies but also contributes to broader efforts aimed at protecting aquatic ecosystems.

The production and purification of Hydrazine-15N2,monohydrate (9CI) require stringent quality control measures to ensure consistency and reliability. Manufacturers must adhere to strict protocols to maintain the integrity of the nitrogen-15 labeling throughout the synthesis process. Advanced techniques such as isotopic enrichment and chemical purification are employed to achieve high levels of purity. These efforts are critical for ensuring that researchers receive a product that meets their exacting standards.

The future prospects for Hydrazine-15N2,monohydrate (9CI) are promising, with ongoing research exploring new applications across multiple disciplines. As our understanding of molecular interactions continues to grow, the demand for high-quality isotope-labeled compounds like this one will undoubtedly increase. Innovations in synthetic chemistry and analytical techniques will further enhance its utility, making it an indispensable tool for scientists worldwide.